Cas no 26467-18-5 (Benzenepropanoic acid, a-[[(2E)-1-oxo-3-phenyl-2-propen-1-yl]oxy]-,(aS)-)

• Product name: Benzenepropanoic acid, a-[[(2E)-1-oxo-3-phenyl-2-propen-1-yl]oxy]-,(aS)-
• CAS No: 26467-18-5
• MF: C₁₈H₁₆O₄
• MW: 296.317245483398
• CID: 242670
• PubChem ID: 6450002

Benzenepropanoic acid, a-[[(2E)-1-oxo-3-phenyl-2-propen-1-yl]oxy]-,(aS)- Chemical and Physical Properties

Names and Identifiers

• Benzenepropanoic acid, a-[[(2E)-1-oxo-3-phenyl-2-propen-1-yl]oxy]-,(aS)-
• (2S)-3-phenyl-2-[(E)-3-phenylprop-2-enoyl]oxypropanoic acid
• O-Cinnamoyl beta-phenyllactate
• O-trans-Cinnamoyl L-beta-phenyllactate
• 26467-18-5
• Benzenepropanoic acid, alpha-((1-oxo-3-phenyl-2-propenyl)oxy)-, (S-(E))-

• Inchi： InChI=1S/C18H16O4/c19-17(12-11-14-7-3-1-4-8-14)22-16(18(20)21)13-15-9-5-2-6-10-15/h1-12,16H,13H2,(H,20,21)/b12-11+/t16-/m0/s1
• InChI Key： MDDYHPYEFOAUFO-PCUGXKRQSA-N
• SMILES： OC([C@H](CC1C=CC=CC=1)OC(/C=C/C1C=CC=CC=1)=O)=O

Computed Properties

• Exact Mass: 296.10488
• Monoisotopic Mass: 296.104859
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 390
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.6
• XLogP3: 3.8

Experimental Properties

• Density: 1.239
• Boiling Point: 493°Cat760mmHg
• Flash Point: 180.4°C
• Refractive Index: 1.618
• PSA: 63.6